Cas no 792954-24-6 (4-(cyanomethoxy)benzoic acid)

4-(cyanomethoxy)benzoic acid structure
4-(cyanomethoxy)benzoic acid structure
Product Name:4-(cyanomethoxy)benzoic acid
CAS No:792954-24-6
MF:C9H7NO3
MW:177.156782388687
MDL:MFCD06362480
CID:556131
PubChem ID:2546258
Update Time:2025-04-19

4-(cyanomethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(cyanomethoxy)- (9CI)
    • 4-(cyanomethoxy)Benzoic acid
    • Benzoic acid,4-(cyanomethoxy)-(9ci)
    • DTXSID50368920
    • F3284-8059
    • 4-(cyanomethoxy)benzoicAcid
    • 792954-24-6
    • AKOS002672516
    • EN300-10948
    • 4-cyanomethoxy benzoic acid
    • CS-0231694
    • FT-0730471
    • 4-(cyanomethoxy)benzoic acid
    • MDL: MFCD06362480
    • Inchi: 1S/C9H7NO3/c10-5-6-13-8-3-1-7(2-4-8)9(11)12/h1-4H,6H2,(H,11,12)
    • InChI Key: LSUOCGNVVCKCSP-UHFFFAOYSA-N
    • SMILES: O(CC#N)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 177.042593085g/mol
  • Monoisotopic Mass: 177.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 70.3Ų

4-(cyanomethoxy)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7558-1 G
4-(cyanomethoxy)benzoic acid
792954-24-6 95%
1g
¥ 1,841.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7558-5 G
4-(cyanomethoxy)benzoic acid
792954-24-6 95%
5g
¥ 5,524.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7558-10 G
4-(cyanomethoxy)benzoic acid
792954-24-6 95%
10g
¥ 8,276.00 2021-05-07
Chemenu
CM389431-1g
4-(cyanomethoxy)benzoic acid
792954-24-6 95%+
1g
$275 2022-06-10
Chemenu
CM389431-5g
4-(cyanomethoxy)benzoic acid
792954-24-6 95%+
5g
$824 2022-06-10
Chemenu
CM389431-10g
4-(cyanomethoxy)benzoic acid
792954-24-6 95%+
10g
$1235 2022-06-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7558-1G
4-(cyanomethoxy)benzoic acid
792954-24-6 95%
1g
¥ 1,841.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7558-5G
4-(cyanomethoxy)benzoic acid
792954-24-6 95%
5g
¥ 5,524.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7558-10G
4-(cyanomethoxy)benzoic acid
792954-24-6 95%
10g
¥ 8,276.00 2023-04-13
eNovation Chemicals LLC
D575079-500mg
Benzoic acid, 4-(cyanomethoxy)-
792954-24-6 95%
500mg
$485 2024-08-03
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.